Cas no 656257-01-1 (Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester)
656257-01-1 structure
Product Name:Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester
CAS No:656257-01-1
MF:C14H12N2O3
MW:256.256683349609
CID:1690497
Update Time:2024-08-30
Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester
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- Inchi: 1S/C14H12N2O3/c1-8-11(7-15)13(16)19-12(8)9-3-5-10(6-4-9)14(17)18-2/h3-6H,16H2,1-2H3
- InChI Key: OHNDNYCQNPUMJZ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C2=C(C)C(C#N)=C(N)O2)C=C1
Computed Properties
- Exact Mass: 256.08486
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 430.5±45.0 °C(Predicted)
- PSA: 89.25
- pka: -1.82±0.10(Predicted)
Benzoic acid, 4-(5-amino-4-cyano-3-methyl-2-furanyl)-, methyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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